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Compound of Interest

Compound Name: N-Acetylneuraminic acid-13C-1

Cat. No.: B12398259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetylneuraminic acid-13C-1, a stable
isotope-labeled form of the most common sialic acid in mammals. This document details
commercially available sources, their respective purities, and key experimental applications,
with a focus on methodologies relevant to biomedical research and drug development.

N-Acetylneuraminic Acid-**C-1: Suppliers and Purity

N-Acetylneuraminic acid-*3C-1 is available from several reputable suppliers, with purities
suitable for sensitive analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and mass spectrometry. The primary forms available include labeling at the C1
position ([1-13C]), at the first three carbons ([1,2,3-13C3]), or on the acetyl group ([1-13C; acetyl]).
The choice of labeling position depends on the specific experimental goals.

Below is a summary of suppliers and the typical purities of their N-Acetylneuraminic acid-13C
labeled products.
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) Product . . . .
Supplier . Isotopic Purity Chemical Purity
Name/Variant
N-Acetyl-D-
Sigma-Aldrich neuraminic acid-1,2,3- =99 atom % 13C 297% (CP)[1]
13C3
Omicron N-acetyl-D-[1- High Purity (Specific High Purity (Specific

Biochemicals, Inc.

13C]neuraminic acid

% not detailed)

% not detailed)[2]

Omicron

Biochemicals, Inc.

N-[1-13C]acetyl-D-

neuraminic acid

High Purity (Specific

% not detailed)

High Purity (Specific
% not detailed)

N-Acetyl-D-[1-

Biosynth o ] Not specified Not specified[3]

13C]neuraminic acid
. N-Acetyl-D- . g

Pharmaffiliates o ) Not specified Not specified[4][5]
Neuraminic Acid-13C
N-Acetylneuraminic - -

MedChemExpress ] Not specified Not specified[6]
acid-13C-1

] N-Acetylneuraminic Not applicable
TCI Chemicals >98.0%(T)(HPLC)

Acid

(unlabeled)

Selleck Chemicals

N-Acetylneuraminic

acid

Not applicable
(unlabeled)

99.82%][7]

Experimental Protocols and Applications

N-Acetylneuraminic acid-13C-1 is a powerful tool for investigating biological processes involving

sialic acids, from metabolic flux analysis to the structural characterization of glycoproteins.

Metabolic Labeling and Pathway Analysis

Stable isotope tracing using 3C-labeled N-Acetylneuraminic acid allows researchers to follow

its incorporation into glycoconjugates and monitor its metabolic fate within cellular systems.

This is particularly valuable in cancer research, where alterations in sialylation are a hallmark of

malignancy.[8]

Experimental Workflow: Tracing Sialic Acid Metabolism in Cancer Cells
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The following diagram outlines a typical workflow for a stable isotope tracing experiment using
N-Acetylneuraminic acid-13C-1 to investigate metabolic pathways in cancer cells.
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Workflow for metabolic tracing with N-Acetylneuraminic acid-13C-1.

NMR Spectroscopy for Structural Biology

13C-labeled N-Acetylneuraminic acid is instrumental in NMR-based studies to elucidate the

structure, dynamics, and interactions of sialylated glycoproteins. The 13C nucleus provides a

sensitive probe for characterizing the conformation of sialic acid linkages and their

environment.

Methodology: Enzymatic Labeling of Glycoproteins for NMR Analysis

This protocol describes the enzymatic addition of 13C-labeled N-Acetylneuraminic acid to a

glycoprotein for subsequent NMR analysis.[9][10][11][12]

Desialylation of the Glycoprotein: The target glycoprotein is first treated with a neuraminidase
to remove existing, unlabeled sialic acids.

Purification: The desialylated glycoprotein is purified to remove the neuraminidase. Affinity
chromatography is a common method.

Synthesis of 3C-CMP-NeuAc: The 13C-labeled N-Acetylneuraminic acid is enzymatically
converted to its activated form, CMP-N-acetylneuraminic acid (CMP-NeuAc), using CMP-
sialic acid synthetase.

Enzymatic Sialylation: The desialylated glycoprotein is incubated with the synthesized 13C-
CMP-NeuAc and a specific sialyltransferase (e.g., ST6Gal-1) to attach the 13C-labeled sialic
acid to the terminal galactose residues of the glycans.

NMR Sample Preparation and Analysis: The resulting *3C-sialylated glycoprotein is purified
and prepared for NMR analysis. A variety of 1D and 2D NMR experiments, such as 1H-13C
HSQC, can then be performed to probe the structure and dynamics of the labeled sialic acid
residues.[13][14]

Experimental Protocol: 1D 3C{*H} NMR Spectroscopy
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A study analyzing aqueous solutions of 13C-labeled N-acetyl-neuraminic acid utilized the
following NMR parameters:

Spectrometer: Varian UnityPlus 600-MHz FT-NMR spectrometer operating at 150.856 MHz
for 13C.

Probe: 3-mm 13C/*H microprobe.

Spectral Window: 36,496 Hz.

Recycle Time: 27.75 seconds.[4]

Sialic Acid Metabolism Signaling Pathway

N-Acetylneuraminic acid is a key molecule in the sialic acid metabolic pathway. Understanding
this pathway is crucial for interpreting data from metabolic labeling experiments. The diagram
below illustrates the main steps in the biosynthesis, activation, and transfer of N-
Acetylneuraminic acid in mammalian cells.[1][6][15][16][17]
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Overview of the mammalian sialic acid metabolic pathway.
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Conclusion

N-Acetylneuraminic acid-13C-1 is an indispensable tool for researchers in glycobiology, drug
development, and related fields. Its use in stable isotope tracing provides critical insights into
metabolic pathways, while its application in NMR spectroscopy enables detailed structural
analysis of glycoproteins. The availability of high-purity labeled compounds from various
commercial sources facilitates the adoption of these advanced techniques. This guide serves
as a foundational resource for the effective utilization of N-Acetylneuraminic acid-*3C-1 in
scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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